Cas no 111810-95-8 ([(2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] 2-(3-methoxyphenyl)-N-sulfooxyethanimidothioate)

[(2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] 2-(3-methoxyphenyl)-N-sulfooxyethanimidothioate structure

111810-95-8 structure

Product Name:[(2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] 2-(3-methoxyphenyl)-N-sulfooxyethanimidothioate

CAS No:111810-95-8

MF:C₁₅H₂₁NO₁₀S₂

MW:439.457942724228

CID:201856

PubChem ID:656549

Update Time:2024-11-03

[(2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] 2-(3-methoxyphenyl)-N-sulfooxyethanimidothioate Chemical and Physical Properties

Names and Identifiers

- b-D-Glucopyranose, 1-thio-,1-[3-methoxy-N-(sulfooxy)benzeneethanimidate]
- glucolimnanthin
- 1-C-(2-methyl-6-{2-oxo-2-[(sulfooxy)amino]ethyl}phenyl)-1-thio-beta-D-glucopyranose
- 1-S-[(1E)-2-(3-methoxyphenyl)-N-(sulfonatooxy)ethanimidoyl]-1-thio-beta-D-glucopyranose
- beta-D-Glucopyranose, 1-thio-, 1-(3-methoxy-N-(sulfooxy)benzeneethanimidate)
- m-Methoxybenzyl glucosinolate
- glucolimnanthin(1-)
- m-methoxybenzyl glucosinolate,glucolimnanthin
- C08414
- 2-(3-methoxyphenyl)-N-sulfoxy-thioacetimidic acid [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-methylol-tetrahydropyran-2-yl] ester
- [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl] 2-(3-methoxyphenyl)-N-sulfooxy-ethanimidothioate
- [(2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] 2-(3-methoxyphenyl)-N-sulfooxyethanim
- UNII-U4PL68V5CY
- [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1E)-2-(3-methoxyphenyl)-N-sulfooxyethanimidothioate
- 111810-95-8
- CHEBI:79343
- U4PL68V5CY
- 1-S-(2-(3-methoxyphenyl)-N-(sulfooxy)ethanimidoyl)-1-thio-beta-D-glucopyranose
- [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 2-(3-methoxyphenyl)-N-sulfooxyethanimidothioate
- M-METHOXYGLUCOTROPAEOLIN
- M-METHOXYBENZYLGLUCOSINOLATE
- .BETA.-D-GLUCOPYRANOSE, 1-THIO-, 1-(3-METHOXY-N-(SULFOOXY)BENZENEETHANIMIDATE)
- AKOS040761788
- SCHEMBL887117
- [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1Z)-2-(3-methoxyphenyl)-N-sulfooxyethanimidothioate
- 1-S-[2-(3-methoxyphenyl)-N-(sulfooxy)ethanimidoyl]-1-thio-beta-D-glucopyranose
- CHEMBL463456
- HY-N8933
- CS-0149399
- [(2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] 2-(3-methoxyphenyl)-N-sulfooxyethanimidothioate
- Inchi： 1S/C15H21NO10S2/c1-24-9-4-2-3-8(5-9)6-11(16-26-28(21,22)23)27-15-14(20)13(19)12(18)10(7-17)25-15/h2-5,10,12-15,17-20H,6-7H2,1H3,(H,21,22,23)/t10-,12-,13+,14-,15+/m1/s1
- InChI Key： RYDIUEJGEAUJAI-LFHLZQBKSA-N
- SMILES： S(C(CC1C=CC=C(C=1)OC)=NOS(=O)(=O)O)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

Exact Mass: 439.061
Monoisotopic Mass: 439.061
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 28
Rotatable Bond Count: 8
Complexity: 625
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Topological Polar Surface Area: 209
XLogP3: -0.2

Experimental Properties

Density: 1.7
Boiling Point: °Cat760mmHg
Flash Point: °C

[(2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] 2-(3-methoxyphenyl)-N-sulfooxyethanimidothioate Pricemore >>

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